![molecular formula C23H29NO3 B4543561 N-cyclohexyl-4-(4-phenoxybutoxy)benzamide](/img/structure/B4543561.png)
N-cyclohexyl-4-(4-phenoxybutoxy)benzamide
Description
Benzamide derivatives and cyclohexane-containing compounds are of interest in various fields of chemistry due to their diverse chemical properties and potential applications. The synthesis and characterization of such compounds involve complex reactions and analytical techniques.
Synthesis Analysis
- The Bischler-Napieralski reaction has been utilized for the synthesis of N-(4-aryl-4-hydroxybutyl)benzamides, leading to the formation of 3-arylmethylidene-4,5-dihydro-3H-pyrroles, demonstrating a method that could potentially be adapted for the synthesis of N-cyclohexyl-4-(4-phenoxybutoxy)benzamide (Browne et al., 1981).
Molecular Structure Analysis
- X-ray crystallography has been employed to confirm the structure of related benzamide derivatives, indicating the importance of this technique in elucidating the molecular structure of such compounds (Browne et al., 1981).
Chemical Reactions and Properties
- Studies on polyamides based on cyclohexane structures, such as 1,1-bis[4-(4-aminophenoxy)phenyl]cyclohexane, reveal the potential chemical reactivity and applications of cyclohexane-containing compounds (Chin‐Ping Yang et al., 1999).
Physical Properties Analysis
- The glass transition temperatures and solubility in polar organic solvents of polyamides derived from cyclohexane structures provide insight into the physical properties that might be expected from this compound (Chin‐Ping Yang et al., 1999).
Chemical Properties Analysis
- Benzamide derivatives have been synthesized and evaluated for their chemical properties, such as anti-inflammatory and analgesic activities, which could be relevant depending on the intended application of this compound (A. Pau et al., 1999).
properties
IUPAC Name |
N-cyclohexyl-4-(4-phenoxybutoxy)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H29NO3/c25-23(24-20-9-3-1-4-10-20)19-13-15-22(16-14-19)27-18-8-7-17-26-21-11-5-2-6-12-21/h2,5-6,11-16,20H,1,3-4,7-10,17-18H2,(H,24,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVOMMXWCEUIESP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)C2=CC=C(C=C2)OCCCCOC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H29NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.